molecular formula C12H21NO2S B2881446 (1S,6S)-7-(2-Ethenylsulfonylethyl)-6-methyl-7-azabicyclo[4.2.0]octane CAS No. 2249476-93-3

(1S,6S)-7-(2-Ethenylsulfonylethyl)-6-methyl-7-azabicyclo[4.2.0]octane

Cat. No.: B2881446
CAS No.: 2249476-93-3
M. Wt: 243.37
InChI Key: KMPYJIFNWQMLPY-RYUDHWBXSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The compound is a type of azabicyclo octane, which is a class of organic compounds characterized by a structure that includes a nitrogen atom and a bicyclic octane ring . These types of compounds are often involved in the synthesis of natural products .


Molecular Structure Analysis

The molecular structure of azabicyclo octanes is characterized by a bicyclic ring system that includes a nitrogen atom . The specific structure of “(1S,6S)-7-(2-Ethenylsulfonylethyl)-6-methyl-7-azabicyclo[4.2.0]octane” would include additional functional groups attached to this basic structure.

Properties

IUPAC Name

(1S,6S)-7-(2-ethenylsulfonylethyl)-6-methyl-7-azabicyclo[4.2.0]octane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H21NO2S/c1-3-16(14,15)9-8-13-10-11-6-4-5-7-12(11,13)2/h3,11H,1,4-10H2,2H3/t11-,12-/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KMPYJIFNWQMLPY-RYUDHWBXSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC12CCCCC1CN2CCS(=O)(=O)C=C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@]12CCCC[C@H]1CN2CCS(=O)(=O)C=C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H21NO2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

243.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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